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Compound of Interest

Compound Name: Phenoxyacetone

Cat. No.: B1677642

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Phenoxyacetone, including detailed operational and disposal plans.
By adhering to these procedural steps, you can minimize risks and maintain a secure
workspace.

Physicochemical and Safety Data

Understanding the properties of Phenoxyacetone is the first step toward safe handling. The
following table summarizes key quantitative data.

Property Value Source
Molecular Formula C9H1002 [1112][3]
Molecular Weight 150.17 g/mol [1112][4]
Appearance Liquid [1]
Boiling Point 229 -230°C [11[3]
Flash Point 85 °C (closed cup) [1][5][6]
Density 1.097 g/mL at 25 °C [11[3]
Solubility Soluble in Acetone, Ether [6]
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BENGHE

Hazard Identification and Personal Protective Equipment
(PPE)

Phenoxyacetone is classified as a combustible liquid and is harmful if inhaled.[4][5][6] It can
also cause skin and eye irritation and is very toxic to aquatic life with long-lasting effects.[2]
Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

. Specifications and Best
PPE Category Recommended Equipment

Practices

Must meet ANSI Z.87.1 1989

] Safety goggles with side- standard. A face shield is
Eye and Face Protection

recommended when there is a
risk of splashing.[2][4][7]

shields or a face shield.

Inspect gloves for degradation
or punctures before each use.

_ _ Dispose of contaminated

) Chemical-resistant gloves ) ) )

Hand Protection o gloves immediately after use in
(e.g., Nitrile or Neoprene).

accordance with applicable
laws and good laboratory

practices.[2][8]

) ) Lab coats should be fully
Impervious clothing, such as a
buttoned to cover as much

skin as possible.[1][2][7]

Body Protection i
flame-resistant lab coat.

Respiratory Protection

NIOSH-approved respirator
with an organic vapor

cartridge.

Required when working
outside a fume hood or in
poorly ventilated areas.[1][4][8]

Operational Plan for Handling Phenoxyacetone

A systematic approach is crucial for minimizing exposure and ensuring safety. The following

workflow outlines the procedural steps for handling Phenoxyacetone from preparation to

disposal.
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Phenoxyacetone Handling Workflow
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Phenoxyacetone Handling Workflow Diagram
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Step-by-Step Handling Procedures

1.

Pre-Operational Checks:

Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the
SDS for Phenoxyacetone.[1]

Ensure Proper Ventilation: All work with Phenoxyacetone should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[2][4]

Assemble PPE: Put on all required personal protective equipment as detailed in the table
above.[1][2][4]

Prepare for Spills: Have a spill kit readily available with absorbent, non-reactive material
(e.g., diatomite, universal binders).[2]

. Handling and Experimental Protocol:

Grounding: When transferring, ensure all equipment is electrically bonded and grounded to
prevent static discharge.[9]

Avoid Inhalation and Contact: Handle the chemical carefully to avoid inhaling vapors or direct
contact with skin and eyes.[2][4]

Heat and Ignition Sources: Keep Phenoxyacetone away from heat, sparks, open flames,
and other sources of ignition.[1][4] "No Smoking" signs should be posted in the handling
area.[9]

. Post-Handling and Cleanup:

Decontamination: After use, decontaminate all surfaces and equipment by scrubbing with
alcohol.[2]

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2]

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

» Waste Collection: Collect all Phenoxyacetone waste, including contaminated materials like
gloves and absorbent pads, in a suitable, labeled, and closed container.[1][2]

e Segregation: Do not mix Phenoxyacetone waste with other waste streams.

o Disposal: Dispose of the waste container through an approved hazardous waste disposal
plant, following all local, state, and federal regulations.[2][4]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is vital.

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation I . . .
respiration and seek immediate medical

attention.[1][4]

Immediately flush the skin with plenty of water
for at least 15 minutes while removing

Skin Contact contaminated clothing. Wash the affected area
with soap and water. Seek medical attention if

irritation persists.[1][2][4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][2][4]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][2]

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[2]

» Ventilate: Ensure the area is well-ventilated.[2]

o Contain: Contain the spillage using a non-combustible absorbent material like sand or earth.
[10] Prevent the spill from entering drains or waterways.[1]

o Collect: Collect the absorbed material with an electrically protected vacuum cleaner or by
wet-brushing and place it in a suitable container for disposal.[1]

o Clean: Clean the spill area thoroughly.
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By implementing these safety protocols, researchers can confidently handle Phenoxyacetone
while maintaining a high standard of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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